Cas no 2680857-85-4 (prop-2-en-1-yl 5-oxo-2-azaspiro3.4octane-2-carboxylate)

• Product Name: prop-2-en-1-yl 5-oxo-2-azaspiro3.4octane-2-carboxylate
• CAS No: 2680857-85-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5654095
• PubChem ID: 165911535
• Update Time: 2025-10-28

prop-2-en-1-yl 5-oxo-2-azaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 5-oxo-2-azaspiro[3.4]octane-2-carboxylate
• EN300-28272795
• 2680857-85-4
• prop-2-en-1-yl 5-oxo-2-azaspiro3.4octane-2-carboxylate

• Inchi： 1S/C11H15NO3/c1-2-6-15-10(14)12-7-11(8-12)5-3-4-9(11)13/h2H,1,3-8H2
• InChI Key： ZRCREJISBJEKGY-UHFFFAOYSA-N
• SMILES： O=C1CCCC21CN(C(=O)OCC=C)C2

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.6Ų

Additional information on prop-2-en-1-yl 5-oxo-2-azaspiro3.4octane-2-carboxylate

Exploring the Chemical Properties and Applications of Prop-2-en-1-yl 5-Oxo-2-Azaspiro3.4octane-2-Carboxylate (CAS No. 2680857-85-4)

The compound prop-2-en-1-yl 5-oxo-2-azaspiro3.4octane-2-carboxylate, identified by the CAS number 2680857-85-4, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom in the azaspiro system. The presence of the propenyl group and the carboxylate functionality adds complexity to its chemical profile, making it a subject of interest for researchers in organic chemistry and materials science.

Recent studies have highlighted the importance of spiro compounds like propenyl 5-ketoazaspirocarboxylate in drug discovery and development. The spiro ring system is known to confer stability and rigidity to molecules, which can be advantageous in designing bioactive compounds. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive agents with anti-inflammatory or anticancer properties. The ketone group at position 5 plays a crucial role in determining the reactivity of the molecule, making it a versatile building block for further chemical modifications.

The synthesis of propenyl azaspirocarboxylate involves a multi-step process that typically includes cyclization reactions and functional group transformations. One of the most efficient methods reported in recent literature involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This approach has been particularly useful for preparing derivatives of this compound with varying substituents on the propenyl group or at other positions on the spiro ring.

In terms of applications, propenyl 5-ketoazaspirocarboxylate has shown promise in materials science, particularly in the development of novel polymers and coatings. Its unique structure allows for strong intermolecular interactions, which can enhance the mechanical properties of materials derived from this compound. Additionally, its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in coordination chemistry.

From an environmental perspective, researchers have also investigated the biodegradability and eco-friendly synthesis routes for propenyl azaspirocarboxylate. Green chemistry approaches, such as using renewable feedstocks and catalytic systems, have been employed to minimize the environmental footprint of its production. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, propenyl 5-ketoazaspirocarboxylate (CAS No. 2680857-85-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for chemists and material scientists alike. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.